Cas no 113520-20-0 (2-(4-Morpholinyl)oxazolo[4,5-b]pyridine)

2-(4-Morpholinyl)oxazolo[4,5-b]pyridine structure
113520-20-0 structure
Product Name:2-(4-Morpholinyl)oxazolo[4,5-b]pyridine
CAS No:113520-20-0
MF:C10H11N3O2
MW:205.213241815567
CID:4669751
PubChem ID:13813324
Update Time:2024-11-04

2-(4-Morpholinyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Morpholinyl)oxazolo[4,5-b]pyridine (ACI)
    • 2-Morpholinooxazolo[4,5-b]pyridine
    • 2-(4-morpholinyl)[1,3]oxazolo[4,5-b]pyridine
    • 2-morpholin-4-yl[1,3]oxazolo[4,5-b]pyridine
    • HMS3445M13
    • 4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholine
    • BS-14338
    • SCHEMBL16896312
    • 2-MORPHOLINO[1,3]OXAZOLO[4,5-B]PYRIDINE
    • CS-0162896
    • AE-641/14043089
    • 113520-20-0
    • 2-morpholin-4-yl-[1,3]oxazolo[4,5-b]pyridine
    • CCG-139055
    • D81263
    • AKOS021982131
    • 2-(4-Morpholinyl)oxazolo[4,5-b]pyridine
    • Inchi: 1S/C10H11N3O2/c1-2-8-9(11-3-1)12-10(15-8)13-4-6-14-7-5-13/h1-3H,4-7H2
    • InChI Key: VKZARXNIZDHSLC-UHFFFAOYSA-N
    • SMILES: N1C2=C(OC(N3CCOCC3)=N2)C=CC=1

Computed Properties

  • Exact Mass: 205.085126602g/mol
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.4Ų

Experimental Properties

  • Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 156-158 ºC (ethanol )
  • Solubility: Slightly soluble (6.2 g/l) (25 º C),

2-(4-Morpholinyl)oxazolo[4,5-b]pyridine Pricemore >>

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2-(4-Morpholinyl)oxazolo[4,5-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt; 12 h, 70 °C
1.2 Reagents: Water ;  cooled
Reference
Discovery of CA-4948, an Orally Bioavailable IRAK4 Inhibitor for Treatment of Hematologic Malignancies
Gummadi, Venkateshwar Rao; Boruah, Anima; Ainan, Bharathi Raja; Vare, Brahma Reddy; Manda, Srinivas; et al, ACS Medicinal Chemistry Letters, 2020, 11(12), 2374-2381

Production Method 2

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Interaction of 3H-oxazolo[4,5-b]pyridine-2-thione with amines
Davidkov, K.; Simov, D.; Kalcheva, V., Khimiya Geterotsiklicheskikh Soedinenii, 1987, (8), 1129-30

2-(4-Morpholinyl)oxazolo[4,5-b]pyridine Raw materials

2-(4-Morpholinyl)oxazolo[4,5-b]pyridine Preparation Products

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